Cas no 51067-38-0 (4-Phenoxyphenylboronic acid)

4-Phenoxyphenylboronic acid Properties

Names and Identifiers

• 4-Phenoxyphenylboronic acid
• 4-Phenoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (4-Phenoxyphenyl)boronic acid
• 4-Phenoxybenzeneboronic Acid
• Boronic acid,B-(4-phenoxyphenyl)-
• 4-Phenoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• (4-Phenoxyphenyl)Boranediol
• Boronic acid, (4-phenoxyphenyl)-
• 4-phenoxyphenyl boronic acid
• PubChem7890
• phenoxyphenylboronic acid
• 4-phenyoxyphenylboronic acid
• 4-phenoxy-phenylboronic acid
• 4-Phenoxyphenyl-boronic acid
• KSC489K8J
• 4-phenoxy-phenyl boronic acid
• (4-phenoxyphenyl) boronic acid
• [4-(phenoxy)ph
• NCGC00249484-01
• Z381541034
• P1974
• AC-27607
• KFXUHRXGLWUOJT-UHFFFAOYSA-N
• DTXSID70370267
• EN300-1262826
• F2135-0364
• (4-Phenoxyphenyl)boronic acid;4-Phenoxyphenylboronic acid
• SCHEMBL9285
• BDBM50275011
• A828424
• 4- phenoxybenzeneboronic acid
• CHEMBL459151
• HY-76584
• AKOS000264865
• SY014269
• BP-11448
• FT-0619375
• AB03336
• GS-6829
• J-515926
• CS-M1047
• 51067-38-0
• AMY479
• BCP27808
• 4-Phenoxyphenylboronic acid, >=95.0%
• MFCD00093312
• PD182301
• DB-009551
• 4-phenoxyphenylboronic acid (contains varying amounts of anhydride)
• 4-Phenoxybenzeneboronic acid
• (4-phenoxyphenyl)boronic acid
• STK503707
• +Expand

• MDL： MFCD00093312
• InChIKey： KFXUHRXGLWUOJT-UHFFFAOYSA-N
• Inchi： 1S/C12H11BO3/c14-13(15)10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h1-9,14-15H
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(B(O[H])O[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 214.080124g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.080124g/mol
• Monoisotopic Mass: 214.080124g/mol
• Topological Polar Surface Area: 49.7Ų
• Heavy Atom Count: 16
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.15870
• PSA: 49.69000
• Refractive Index: 1.605
• Boiling Point: 377°C at 760 mmHg
• Melting Point: 115°C(lit.)
• Flash Point: 181.8℃
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2300

4-Phenoxyphenylboronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-Phenoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents